Cas no 2229620-96-4 (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol
• CAS No: 2229620-96-4
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 5902627
• PubChem ID: 165710936
• Update Time: 2025-10-29

2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol
• 2229620-96-4
• EN300-1788590
• 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2-methylpropan-1-ol

• Inchi： 1S/C13H22O/c1-12(2,8-14)10-6-5-9-7-11(10)13(9,3)4/h6,9,11,14H,5,7-8H2,1-4H3
• InChI Key： BQPINERCHKUUOM-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol

Compound CAS No 2229620-96-4: A Comprehensive Overview

The compound with CAS No 2229620-96-4, also known as 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic alcohols, characterized by its rigid bicyclo[3.1.1]heptane skeleton and a hydroxyl group attached to a tertiary carbon atom. The bicyclo[3.1.1]heptane framework is a key feature of this molecule, contributing to its stability and reactivity in various chemical reactions.

The synthesis of 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol involves advanced organic chemistry techniques, including ring-closing metathesis and subsequent functionalization steps. The compound's structure has been extensively studied using modern analytical tools such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, which have provided detailed insights into its spatial arrangement and electronic properties.

Recent research has highlighted the potential applications of this compound in the field of drug discovery and development. The bicyclo[3.1.1]heptane framework is known to exhibit significant biological activity, particularly in modulating enzyme function and receptor binding. Studies have shown that this compound can act as a potent inhibitor of certain kinases, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders.

In addition to its therapeutic potential, 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol has also been explored for its role in agrochemicals and materials science. Its ability to form stable complexes with metal ions has led to its use in catalytic processes and as a building block for advanced materials with tailored properties.

The latest advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of this compound in various chemical environments. Molecular modeling studies have revealed that the bicyclo[3.1.1]heptane framework can undergo selective oxidation and reduction reactions, opening new avenues for its application in organic synthesis.

In conclusion, CAS No 2229620-96-4, or 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-ol, is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in the development of novel drugs, agrochemicals, and advanced materials.